Cas no 132923-36-5 (3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-chromen-4-one)

• Product Name: 3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-chromen-4-one
• CAS No: 132923-36-5
• MF: C₂₆H₂₉NO₆
• MW: 451.511567831039
• CID: 1231831
• PubChem ID: 5281802
• Update Time: 2025-04-20

3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-chromen-4-one
• 3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-enyl)phenyl]-5,7-dihydroxychromen-4-one
• CHEBI:8251
• 3-[4-amino-3-hydroxy-5-methoxy-2,6-bis(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4'-Amino-5,7,3'-trihydroxy-5'-methoxy-2',6'-diprenylisoflavone
• 132923-36-5
• LMPK12050157
• Piscerythramine
• Q27108015
• DTXSID40415194

• Inchi： 1S/C26H29NO6/c1-13(2)6-8-16-21(17(9-7-14(3)4)26(32-5)23(27)25(16)31)18-12-33-20-11-15(28)10-19(29)22(20)24(18)30/h6-7,10-12,28-29,31H,8-9,27H2,1-5H3
• InChI Key： FZVQFYVMVHEMPU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=C(C/C=C(\C)/C)C(C2=COC3C=C(C=C(C=3C2=O)O)O)=C1C/C=C(\C)/C)O)N

Computed Properties

• Exact Mass: 451.19957
• Monoisotopic Mass: 451.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-prenylated isoflavones